Cas no 1206998-53-9 (1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide)

• Product Name: 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide
• CAS No: 1206998-53-9
• MF: C₁₇H₂₀N₄O₂
• MW: 312.366303443909
• CID: 6323000
• PubChem ID: 36465833
• Update Time: 2025-10-29

1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide
• N-(4-(1H-pyrazol-3-yl)phenyl)-1-acetylpiperidine-4-carboxamide
• AKOS024521968
• 1-acetyl-N-[4-(1H-pyrazol-5-yl)phenyl]piperidine-4-carboxamide
• F5835-0617
• 1-acetyl-N-[4-(1H-pyrazol-3-yl)phenyl]piperidine-4-carboxamide
• 1206998-53-9
• CHEMBL4932838
• VU0523490-1

• Inchi： 1S/C17H20N4O2/c1-12(22)21-10-7-14(8-11-21)17(23)19-15-4-2-13(3-5-15)16-6-9-18-20-16/h2-6,9,14H,7-8,10-11H2,1H3,(H,18,20)(H,19,23)
• InChI Key： PRBVVZUXDKVOPW-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C)=O)CC1)NC1C=CC(C2=CC=NN2)=CC=1

Computed Properties

• Exact Mass: 312.15862589g/mol
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide

Professional Introduction to Compound with CAS No 1206998-53-9 and Product Name: 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide

Compound with the CAS number 1206998-53-9 and the product name 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure, characterized by a piperidine core conjugated with a phenyl ring and a pyrazole moiety, suggests multifaceted interactions with biological targets, making it a promising candidate for further investigation.

The 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide molecule exhibits a rich chemical diversity that positions it as a versatile scaffold for drug discovery. The presence of an acetyl group at the 1-position and a carboxamide functionality at the 4-position of the piperidine ring enhances its reactivity, allowing for further derivatization and optimization. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter pharmacokinetic properties and biological activity.

Recent studies in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively explored for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The incorporation of 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide into drug development pipelines could leverage these properties to create innovative treatments.

The phenyl ring in the compound’s structure contributes to its binding affinity and selectivity towards biological targets. Phenyl derivatives are commonly found in active pharmaceutical ingredients (APIs) due to their ability to interact effectively with enzymes and receptors. The combination of the piperidine, pyrazole, and phenyl groups in 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide creates a complex pharmacophore that may exhibit unique mechanisms of action.

In vitro studies have begun to elucidate the potential biological activities of this compound. Initial research suggests that 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide may possess inhibitory properties against certain enzymes and receptors implicated in diseases such as neurodegeneration and metabolic disorders. The acetyl group at the 1-position of the piperidine ring may play a crucial role in modulating these interactions by enhancing binding affinity or altering enzyme conformation.

The carboxamide functionality at the 4-position of the piperidine ring is another key feature that influences the compound’s biological profile. Carboxamides are well-known for their ability to form hydrogen bonds, which can strengthen interactions with biological targets. This property makes 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide a promising candidate for further development as an inhibitor or modulator of relevant biological pathways.

Advances in computational chemistry have enabled more efficient screening and optimization of drug candidates like 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide. Molecular docking simulations can predict how this compound interacts with target proteins, providing insights into its potential efficacy and selectivity. These computational approaches complement experimental studies by allowing researchers to rapidly evaluate numerous derivatives and identify promising leads for further investigation.

The synthesis of 1-acetyl-N-4-(1H-pyrazol-3-yl)phenylpiperidine-4-carboxamide involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecular architectures. The process typically begins with the preparation of key intermediates such as 1-acetylpyrazole and 4-substituted phenylpiperidine derivatives. These intermediates are then coupled using palladium-catalyzed cross-coupling reactions or other suitable methods to form the final product.

The scalability of synthetic routes is crucial for moving from laboratory research to industrial production. Optimizing synthetic protocols for 1-acetyl-N-4-(1H-pyrazol-3-y]phenylpipenid ine -carb ox amide ensures high yields, purity, and cost-effectiveness, which are essential factors for commercialization. Recent innovations in green chemistry have also influenced synthetic strategies, promoting methods that minimize waste and reduce environmental impact.

Pharmacokinetic studies are essential for evaluating how 1-acetyl-N - 4 -( 1 H - py ra z ol - 3 - yl ) phen ylp ip er id ine - 4 - car box am ide behaves within living organisms. These studies assess parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). Understanding these aspects is critical for determining optimal dosing regimens and identifying potential side effects before clinical trials begin.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarities to known bioactive molecules, it may be explored for treating neurological disorders such as Alzheimer’s disease or Parkinson’s disease, where modulation of neurotransmitter systems is key. Additionally, its inhibitory activity against certain enzymes could make it relevant in managing metabolic diseases like diabetes or obesity.

Collaborations between academic researchers and pharmaceutical companies are increasingly common in drug discovery initiatives involving compounds like 1206998 - 53 - 9 . Such partnerships leverage complementary expertise and resources to accelerate development timelines. Early-stage research often focuses on identifying lead compounds through high-throughput screening (HTS), followed by optimization through structure-based drug design (SBDD) or other computational methods.

The regulatory landscape plays a significant role in guiding the development pathway for new pharmaceuticals. Ensuring compliance with guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is essential for bringing safe and effective treatments to market. Regulatory submissions require extensive documentation detailing synthesis methods, analytical characterization data, pharmacological profiles, safety assessments,and clinical trial results.

Future directions in research may include exploring analogs of 1206998 - 53 - 9 that enhance potency, selectivity, or pharmacokinetic properties through structural modifications . Advances in biocatalysis could also enable more sustainable production methods , reducing reliance on traditional petrochemical feedstocks . The integration of artificial intelligence (AI) into drug discovery workflows promises to further accelerate innovation by predicting molecular properties, optimizing synthetic routes,and identifying novel therapeutic targets .